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Compound of Interest

Compound Name:

3-[(4-

Chlorophenyl)sulfonyl]propanenitril

e

CAS No.: 14223-22-4

Cat. No.: B1296401

Get Quote

Technical Monograph: 3-[(4-
Chlorophenyl)sulfonyl]propanenitrile
CAS Registry Number: 14223-22-4 Document Type: Technical Handling & Safety Guide

(Whitepaper) Version: 2.0 (Research & Development Focus)

Chemical Constitution & Molecular Architecture
3-[(4-Chlorophenyl)sulfonyl]propanenitrile is a functionalized sulfone intermediate used

primarily in the synthesis of bioactive heterocyclic compounds and advanced materials. Its

structure combines a lipophilic 4-chlorophenyl tail with a polar sulfonyl-nitrile head, creating

specific solubility and reactivity profiles critical for experimental design.[1]
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Property Specification Experimental Implication

Molecular Formula C₉H₈ClNO₂S
Carbon scaffold validation via

¹³C NMR.

Molecular Weight 229.68 g/mol
Stoichiometric calculations for

synthesis.

Physical State Crystalline Solid
Risk of dust inhalation;

requires weighing in a hood.

Solubility (Predicted) DMSO, DMF, Acetone

Poor water solubility; requires

organic co-solvents for

biological assays.

LogP (Predicted) ~1.5 - 2.0
Moderate lipophilicity; potential

for membrane permeability.

Melting Point >100°C (Typical for class)

Thermal stability allows for

reflux in lower-boiling solvents

(e.g., EtOH).

Synthesis & Impurity Profiling (The Causality of
Risk)
Understanding the synthesis is not just for production; it dictates the impurity profile and

subsequent safety risks. The most robust synthetic route involves the Michael addition of 4-

chlorobenzenesulfinic acid to acrylonitrile.

Synthetic Pathway & Impurity Logic
The presence of unreacted Acrylonitrile (a volatile carcinogen) or 4-Chlorobenzenesulfinic acid

(an irritant) in the final product constitutes the primary "hidden" hazard in lower-purity grades.
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Figure 1: Synthetic pathway illustrating the origin of critical impurities. The persistence of

unreacted acrylonitrile is the primary safety concern in crude batches.

Hazard Dynamics & Toxicology
While the pure compound is a solid sulfone (generally stable), the nitrile moiety (-CN)

necessitates a specific toxicological approach.

The Nitrile Metabolic Risk
Unlike simple cyanide salts, organic nitriles do not release cyanide immediately. They require

metabolic activation (typically hepatic Cytochrome P450 oxidation) to liberate the cyanide ion

(CN⁻).

Mechanism:

-hydroxylation of the carbon adjacent to the nitrogen, followed by decomposition to an
aldehyde and HCN.

Clinical Implication: Toxicity may be delayed (2-6 hours). Standard "instant" cyanide

detectors may fail to alert to exposure until symptoms arise.

GHS Classification (Derived)
Based on SAR (Structure-Activity Relationship) of analogous sulfonyl nitriles:

H302: Harmful if swallowed.[2]
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H315/H319: Causes skin and serious eye irritation (Sulfonyl group acidity).

H335: May cause respiratory irritation (Dust hazard).

Advanced Handling & Storage Protocols
Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves may be insufficient for long-duration handling if the compound is

dissolved in organic solvents (DMSO/DMF), which can act as carriers through the glove

material.

Component Recommendation Scientific Rationale

Hand Protection
Double-gloving or Laminate

(PE/EVOH)

Sulfones in DMSO can

permeate standard nitrile

(<0.1mm) in <15 mins.

Respiratory
N95/P2 (Solids) or ABEK1

(Synthesis)

Prevents inhalation of fine

crystalline dust or residual

acrylonitrile vapor.

Eye/Face Chemical Goggles

Tightly fitting goggles are

required; safety glasses do not

protect against airborne dust

entry.

Solubilization Protocol (Self-Validating)
Objective: To prepare a stable stock solution without precipitation.

Solvent Choice: DMSO (Dimethyl sulfoxide) is the gold standard.

Concentration Limit: Do not exceed 100 mM for freeze-thaw stability.

Validation Step: Upon dissolution, centrifuge at 10,000 x g for 5 minutes. A pellet indicates

insolubility or inorganic salt contamination (from the sulfinic acid precursor).

Emergency Response & First Aid
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Critical Note: Treat ingestion or high-dose exposure as a potential delayed cyanide poisoning

event.

Exposure Event

Identify Route

Dermal/Eye Contact Ingestion/Inhalation

Rinse 15 min
(Water/Saline) Administer 100% O2

Monitor for Hypoxia
(Delayed Onset)
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Figure 2: Emergency logic flow emphasizing the monitoring phase for delayed toxicity.

First Aid Measures
Inhalation: Move to fresh air. If breathing is labored, administer oxygen.[3] Do not perform

mouth-to-mouth resuscitation (risk of secondary contamination).
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Skin Contact: Wash with soap and water.[3][4] Do not use organic solvents (ethanol/acetone)

to clean skin, as this increases transdermal absorption.

Ingestion: Rinse mouth. Do not induce vomiting. Transport to a facility equipped with cyanide

antidotes (e.g., Hydroxocobalamin).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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